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Compound of Interest

1-ethyl-1H-pyrazole-4-
Compound Name:
carbohydrazide

cat. No.: B1275319

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-ethyl-1H-pyrazole-4-
carbohydrazide, a heterocyclic compound of interest in medicinal chemistry. The document
details its chemical identity, a plausible synthetic route, and explores the biological activities
associated with the broader class of pyrazole-4-carbohydrazide derivatives. While specific
guantitative bioactivity data and established signaling pathways for this particular molecule are
not extensively documented in publicly available literature, this guide extrapolates potential
mechanisms of action and experimental approaches based on structurally similar compounds.
This information is intended to serve as a foundational resource for researchers investigating
this and related molecules for therapeutic applications.

Chemical Identity

IUPAC Name: 1-ethylpyrazole-4-carbohydrazide[1]
CAS Number: 512809-51-7[1]

Chemical Structure:

Caption: 2D structure of 1-ethyl-1H-pyrazole-4-carbohydrazide.
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Property Value Source

Molecular Formula C6H10N40 [1]

Molecular Weight 154.17 g/mol [1]
Synthesis

A definitive, step-by-step published synthesis protocol for 1-ethyl-1H-pyrazole-4-
carbohydrazide is not readily available. However, based on established organic chemistry
principles and general methods for the synthesis of analogous pyrazole-4-carbohydrazides, a
plausible two-step synthetic route can be proposed. This pathway would commence with the
synthesis of the ester precursor, ethyl 1-ethyl-1H-pyrazole-4-carboxylate, followed by its
conversion to the target carbohydrazide.

Proposed Synthetic Pathway

Ethyl Acetoacetate + Triethyl Orthoformate 1-ethyl-1H-pyrazole-4-carbohydrazide

Ethyl 1-ethyl-1H-pyrazole-4-carboxylate

o)

X g { Ethyl 2-(ethoxymethylene)-3-oxobutanoate |—Eayinydrazine

Click to download full resolution via product page

Caption: Proposed synthesis of 1-ethyl-1H-pyrazole-4-carbohydrazide.

Experimental Protocols (Hypothetical)

The following are hypothetical protocols based on general procedures for similar reactions.
Researchers should optimize these conditions.

Step 1: Synthesis of Ethyl 1-ethyl-1H-pyrazole-4-carboxylate

This step involves the reaction of ethyl 2-(ethoxymethylene)-3-oxobutanoate with
ethylhydrazine.

o Materials:

o Ethyl 2-(ethoxymethylene)-3-oxobutanoate
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o Ethylhydrazine

o Ethanol (solvent)

e Procedure:
o Dissolve ethyl 2-(ethoxymethylene)-3-oxobutanoate in ethanol in a round-bottom flask.

o Add ethylhydrazine to the solution, potentially in the presence of a mild acid or base
catalyst.

o Reflux the reaction mixture for several hours, monitoring the progress by thin-layer
chromatography (TLC).

o Upon completion, cool the reaction mixture and remove the solvent under reduced
pressure.

o Purify the crude product by column chromatography on silica gel.
Step 2: Synthesis of 1-ethyl-1H-pyrazole-4-carbohydrazide
This step involves the hydrazinolysis of the corresponding ethyl ester.
e Materials:
o Ethyl 1-ethyl-1H-pyrazole-4-carboxylate
o Hydrazine hydrate
o Ethanol (solvent)
e Procedure:
o Dissolve ethyl 1-ethyl-1H-pyrazole-4-carboxylate in ethanol in a round-bottom flask.
o Add an excess of hydrazine hydrate to the solution.

o Reflux the mixture for several hours, monitoring the reaction by TLC.
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o After the reaction is complete, cool the mixture to room temperature, which may cause the
product to precipitate.

o Collect the solid product by filtration, wash with cold ethanol, and dry under vacuum.

Biological Activities and Potential Applications

While specific biological data for 1-ethyl-1H-pyrazole-4-carbohydrazide is scarce, the
pyrazole-4-carbohydrazide scaffold is present in numerous compounds with a wide range of
documented biological activities. This suggests that the title compound could be a valuable
starting point for the development of new therapeutic agents.

The biological activities of various pyrazole derivatives containing a carbohydrazide moiety
include:

e Antitubercular: Pyrazole-based carbohydrazide derivatives have shown potent activity
against Mycobacterium tuberculosis, including drug-resistant strains.[2][3] The proposed
mechanism of action for some of these compounds is the inhibition of the enoyl-acyl carrier
protein reductase (InhA), an essential enzyme in the mycobacterial cell wall synthesis.[2]

e Anticancer: Certain salicylaldehyde-pyrazole-carbohydrazide derivatives have been
investigated for their ability to inhibit the proliferation of cancer cell lines, such as A549 lung
cancer cells, by inducing apoptosis.[4]

o Anti-inflammatory and Analgesic: The pyrazole nucleus is a well-known pharmacophore in
anti-inflammatory drugs. Some pyrazole carbohydrazide derivatives have exhibited anti-
inflammatory and antinociceptive (analgesic) properties.[4]

» Antimicrobial and Antiparasitic: This class of compounds has also demonstrated
antibacterial, antifungal, and antiparasitic activities, including leishmanicidal and antimalarial
effects.[4]

Potential Mechanism of Action: A Focus on
Antitubercular Activity

Given the promising antitubercular activity of related compounds, a plausible mechanism of
action for 1-ethyl-1H-pyrazole-4-carbohydrazide could involve the inhibition of InhA. The

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1275319?utm_src=pdf-body
https://www.tandfonline.com/doi/full/10.1080/17568919.2025.2525069
https://pubmed.ncbi.nlm.nih.gov/40613379/
https://www.tandfonline.com/doi/full/10.1080/17568919.2025.2525069
https://pmc.ncbi.nlm.nih.gov/articles/PMC3763639/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3763639/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3763639/
https://www.benchchem.com/product/b1275319?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1275319?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

following diagram illustrates this hypothetical pathway.

Mycobacterium tuberculosis Cell

—Inhibition {1, (Enoyl-ACP reductase)

fo Bacterial Cell Death

Click to download full resolution via product page

Caption: Hypothetical mechanism of antitubercular action.

Future Directions

The information presented in this guide highlights the potential of 1-ethyl-1H-pyrazole-4-
carbohydrazide as a scaffold for drug discovery. To fully elucidate its therapeutic potential, the
following experimental avenues are recommended:

o Definitive Synthesis and Characterization: Development and optimization of a reliable
synthetic protocol followed by full characterization of the compound using modern analytical
techniques (NMR, Mass Spectrometry, etc.).

« In Vitro Biological Screening: Comprehensive screening against a panel of cancer cell lines,
bacterial and fungal strains, and relevant enzymes (e.g., InhA, kinases) to identify primary
biological targets.

o Quantitative Structure-Activity Relationship (QSAR) Studies: Synthesis and evaluation of a
library of analogues to establish relationships between chemical structure and biological
activity, guiding the design of more potent and selective compounds.

e Mechanism of Action Studies: Once a significant biological activity is confirmed, detailed
mechanistic studies should be undertaken to identify the specific molecular targets and
signaling pathways involved.

Conclusion
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1-ethyl-1H-pyrazole-4-carbohydrazide is a molecule with a chemical structure that suggests
potential for a range of biological activities, particularly in the areas of infectious diseases and
oncology. While specific experimental data for this compound is limited, this technical guide
provides a solid foundation for researchers by outlining its chemical properties, proposing a
synthetic route, and contextualizing its potential within the broader class of pyrazole-4-
carbohydrazide derivatives. Further investigation into this compound and its analogues is
warranted to explore its full therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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